Cas no 72469-59-1 (2-NITRODIBENZOTHIOPHENE-5-DIOXIDE)
72469-59-1 structure
Product name:2-NITRODIBENZOTHIOPHENE-5-DIOXIDE
2-NITRODIBENZOTHIOPHENE-5-DIOXIDE Chemical and Physical Properties
Names and Identifiers
-
- 2-NITRODIBENZOTHIOPHENE-5-DIOXIDE
- 2-nitrodibenzothiophene 5,5-dioxide
- (5,5-Dioxidodibenzo[b,d]thien-2-yl)(hydroxy)azane oxide
- NSC-629269
- NSC629269
- 684-763-0
- 72469-59-1
- 2-Nitrodibenzothiophene, 5,5-dioxide
- SCHEMBL11762039
- AKOS024331934
- 2-NITRO-DIBENZOTHIOPHENE 5,5-DIOXIDE
-
- Inchi： InChI=1S/C12H7NO4S/c14-13(15)8-5-6-12-10(7-8)9-3-1-2-4-11(9)18(12,16)17/h1-7H
- InChI Key： RKNBFSKANRFUQQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 261.00957888Da
- Monoisotopic Mass: 261.00957888Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.3Ų
- XLogP3: 2.4
2-NITRODIBENZOTHIOPHENE-5-DIOXIDE Related Literature
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
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Sean W. Reilly,Charles Edwin Webster,T. Keith Hollis,Henry U. Valle Dalton Trans., 2016,45, 2823-2828
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